Cas no 117405-48-8 (4-O-beta-Glucopyranosyl-cis-coumaric acid)

• Product Name: 4-O-beta-Glucopyranosyl-cis-coumaric acid
• CAS No: 117405-48-8
• MF: C₁₅H₁₈O₈
• MW: 326.298625469208
• CID: 1123939
• PubChem ID: 10604651
• Update Time: 2025-10-19

4-O-beta-Glucopyranosyl-cis-coumaric acid Chemical and Physical Properties

Names and Identifiers

• 4-O-beta-Glucopyranosyl-cis-coumaric acid
• 4-O-beta-Glucopyranosyl-cis-p-coumaric acid
• (2Z)-3-[4-(beta-D-Glucopyranosyloxy)phenyl]-2-propenoic acid
• 4'-O-beta-D-glucosyl-cis-p-coumaric acid
• (2Z)-3-[4-(beta-D-glucopyranosyloxy)phenyl]acrylic acid
• (2Z)-3-[4-(beta-D-glucopyranosyloxy)phenyl]prop-2-enoic acid
• cis-4-glucosyloxycinnamic acid
• C06739
• cis-4-O-beta-d -glucopyranosyl-p-coumaric acid
• (Z)-3-[4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]prop-2-enoic acid
• Q27098380
• (Z)-3-(4-(((2S,3R,4S,5S,6R)-3,4,5-T
• PD125155
• 117405-48-8
• AKOS040760224
• CHEBI:16099
• MS-24863
• CHEMBL3899593
• (Z)-3-(4-(((2S,3R,4S,5S,6R)-3,4,5-Trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)phenyl)acrylic acid
• CS-0032796
• HY-N6260
• (-)-(Z)-p-Coumaric acid 4-O-beta-D-glucopyranoside
• 4-O-D-Glucopyranosyl-p-coumaric acid
• 117405-49-9
• (Z)-4-Coumaric acid 4-O-beta-D-glucopyranoside
• DB-219021
• G14577
• (2Z)-3-(4-(beta-D-glucopyranosyloxy)phenyl)prop-2-enoic acid
• (Z)-3-(4-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxyphenyl)prop-2-enoic acid
• (2Z)-3-(4-(beta-D-Glucopyranosyloxy)phenyl)acrylic acid

• MDL： MFCD28964217
• Inchi： 1S/C15H18O8/c16-7-10-12(19)13(20)14(21)15(23-10)22-9-4-1-8(2-5-9)3-6-11(17)18/h1-6,10,12-16,19-21H,7H2,(H,17,18)/b6-3-/t10-,12-,13+,14-,15-/m1/s1
• InChI Key： LJFYQZQUAULRDF-LSSWKVNRSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C=CC(/C=C\C(=O)O)=CC=1

Computed Properties

• Exact Mass: 326.10016753 g/mol
• Monoisotopic Mass: 326.10016753 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 137
• Molecular Weight: 326.30

Experimental Properties

• Color/Form: Powder
• Density: 1.538±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (13 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides

Additional information on 4-O-beta-Glucopyranosyl-cis-coumaric acid

Recent Advances in the Study of 4-O-beta-Glucopyranosyl-cis-coumaric acid (CAS: 117405-48-8)

4-O-beta-Glucopyranosyl-cis-coumaric acid (CAS: 117405-48-8) is a naturally occurring phenolic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic properties. This compound, a glycosylated derivative of coumaric acid, has been identified in various plant species and is recognized for its antioxidant, anti-inflammatory, and potential anticancer activities. Recent studies have focused on elucidating its molecular mechanisms, bioavailability, and potential applications in drug development.

A study published in the Journal of Natural Products in 2023 investigated the biosynthesis and metabolic pathways of 4-O-beta-Glucopyranosyl-cis-coumaric acid in plants. The research highlighted the role of specific glycosyltransferases in the formation of this compound and suggested that genetic engineering could be employed to enhance its production for pharmaceutical purposes. The study also provided insights into the compound's stability under different physiological conditions, which is crucial for its potential use in oral formulations.

In another recent study, researchers explored the anti-inflammatory effects of 4-O-beta-Glucopyranosyl-cis-coumaric acid using in vitro and in vivo models. The results, published in the European Journal of Pharmacology, demonstrated that the compound significantly reduced the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 by inhibiting the NF-kB signaling pathway. These findings suggest that 4-O-beta-Glucopyranosyl-cis-coumaric acid could serve as a promising lead compound for the development of novel anti-inflammatory drugs.

The potential anticancer properties of 4-O-beta-Glucopyranosyl-cis-coumaric acid have also been a focus of recent research. A 2024 study in the journal Bioorganic Chemistry reported that the compound exhibited selective cytotoxicity against certain cancer cell lines, including breast and colon cancer cells, while showing minimal effects on normal cells. Mechanistic studies revealed that the compound induced apoptosis through the activation of caspase-3 and -9, as well as the modulation of Bcl-2 family proteins. These results underscore the compound's potential as a chemotherapeutic agent with reduced side effects.

Pharmacokinetic studies of 4-O-beta-Glucopyranosyl-cis-coumaric acid have also advanced in recent years. Research published in Drug Metabolism and Disposition in 2023 investigated the compound's absorption, distribution, metabolism, and excretion (ADME) profile in animal models. The study found that the glycosyl moiety significantly influenced the compound's bioavailability, with improved absorption observed compared to its aglycone counterpart. These findings have important implications for the design of drug formulations containing this compound.

In conclusion, recent research on 4-O-beta-Glucopyranosyl-cis-coumaric acid (CAS: 117405-48-8) has provided valuable insights into its biological activities, mechanisms of action, and potential therapeutic applications. The compound's multifaceted pharmacological properties, coupled with its favorable pharmacokinetic profile, make it a promising candidate for further drug development. Future studies should focus on clinical translation, including human trials to evaluate its safety and efficacy in various disease contexts.